4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(2,5-difluorophenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C13H8F2O3/c14-8-2-4-11(15)10(6-8)9-3-1-7(13(17)18)5-12(9)16/h1-6,16H,(H,17,18)
• InChI Key: IJHANDNKWILNHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C13H8F2O3
• DSSTOX Substance ID: DTXSID60689714
• Molecular Weight: 250.20 g/mol
• CAS RN: 1261964-89-9

Description

4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, also known as DFHBA, is a synthetic organic compound with a molecular formula of C8H6F2O3. It is a white, crystalline powder that is soluble in water and polar organic solvents. DFHBA is primarily used as a pharmaceutical intermediate in the synthesis of various drugs and has been studied extensively in recent years for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% is not fully understood, but it is believed to involve the formation of a fluorinated benzoic acid intermediate, which reacts with a zinc ion to form a zinc-fluorinated benzoic acid complex. This complex is then thought to interact with the target enzyme, dihydrofolate reductase, to inhibit its activity.
Biochemical and Physiological Effects
4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects, including the inhibition of dihydrofolate reductase, inhibition of the enzyme 5-lipoxygenase, and inhibition of the enzyme thromboxane A2 synthase. It has also been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

The main advantages of using 4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% in lab experiments are its low cost, wide availability, and low toxicity. However, there are some limitations to its use, such as its instability in acidic conditions, its low solubility in water, and its potential for oxidation.

Future Directions

The potential future directions for research on 4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% include further investigation into its mechanism of action, its potential applications in drug development, and its potential applications in other areas of scientific research. Additionally, further research could be conducted into the potential toxicological effects of 4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% and its potential to interact with other drugs or chemicals. Finally, further research could be conducted into the potential for 4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% to be used as a fluorescent probe for the detection of other metal ions, such as copper and iron.

Synthesis Methods

4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% can be synthesized through a number of methods, including the Wittig reaction, the Stille reaction, and the Suzuki reaction. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde or ketone to form an alkene. The Stille reaction involves the reaction of a palladium-catalyzed coupling of a halide with an organostannane. The Suzuki reaction involves the coupling of an organoboron compound with an organohalide in the presence of a palladium catalyst.

Scientific Research Applications

4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of zinc ions, as a reagent for the synthesis of novel heterocyclic compounds, and as a reagent for the synthesis of novel peptide-based inhibitors. It has also been used in the preparation of novel inhibitors of the enzyme dihydrofolate reductase, which is involved in the metabolism of folic acid.